Cas no 68061-37-0 (2,2'-piperazine-1,4-diylbis[N-(3,4,5-trimethoxyphenyl)acetamide] dihydrochloride)

• Product Name: 2,2'-piperazine-1,4-diylbis[N-(3,4,5-trimethoxyphenyl)acetamide] dihydrochloride
• CAS No: 68061-37-0
• MF: C₂₆H₃₈Cl₂N₄O₈
• MW: 605.507925510406
• CID: 1723564
• PubChem ID: 3051921
• Update Time: 2025-04-21

2,2'-piperazine-1,4-diylbis[N-(3,4,5-trimethoxyphenyl)acetamide] dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,2'-piperazine-1,4-diylbis[N-(3,4,5-trimethoxyphenyl)acetamide] dihydrochloride
• 2-[4-[2-oxo-2-(3,4,5-trimethoxyanilino)ethyl]piperazin-1-yl]-N-(3,4,5-trimethoxyphenyl)acetamide,dihydrochloride
• 68061-37-0
• DTXSID50218279
• 1,4-Piperazinediacetamide, N,N'-bis(3,4,5-trimethoxyphenyl)-, dihydrochloride
• N,N'-Bis(3,4,5-trimethoxyphenyl)-1,4-piperazinediacetamide dihydrochloride

• Inchi： 1S/C26H36N4O8.2ClH/c1-33-19-11-17(12-20(34-2)25(19)37-5)27-23(31)15-29-7-9-30(10-8-29)16-24(32)28-18-13-21(35-3)26(38-6)22(14-18)36-4;;/h11-14H,7-10,15-16H2,1-6H3,(H,27,31)(H,28,32);2*1H
• InChI Key： BIPLGJOZBFMMAF-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C(CN1CCN(CC(NC2C=C(C(=C(C=2)OC)OC)OC)=O)CC1)NC1C=C(C(=C(C=1)OC)OC)OC

Computed Properties

• Exact Mass: 604.20694
• Monoisotopic Mass: 604.207
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 40
• Rotatable Bond Count: 12
• Complexity: 650
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 120Ų

Experimental Properties

• Boiling Point: 721.5°C at 760 mmHg
• Flash Point: 390.2°C
• PSA: 120.06